1-Nitrosopyrrolidine

• CAS No.: 930-55-2
• Product Name: 1-Nitrosopyrrolidine
• Molecular Formula: C4H8N2O
• Molecular Weight: 100.12 g/mol
• IUPAC Name: 1-nitrosopyrrolidine
• Standard InChI: InChI=1S/C4H8N2O/c7-5-6-3-1-2-4-6/h1-4H2
• Standard InChIKey: WNYADZVDBIBLJJ-UHFFFAOYSA-N
• SMILES: C1CCN(C1)N=O
• Canonical SMILES: C1CCN(C1)N=O
• Boiling Point: 417 °F at 760 mm Hg (NTP, 1992); 214.0 °C; 214 °C; 417°F
• Colorform: Yellow liquid
• Density: 1.085 at 68 °F (NTP, 1992); 1.085 g/cu cm at 25 °C; 1.085
• Flash Point: 181 °F (NTP, 1992); 181°F
• Physical Description: N-nitrosopyrrolidine is a yellow liquid found in certain food products and tobacco smoke. Probably a carcinogen.; Yellow liquid.
• Description: N-Nitrosopyrrolidine is a clear, yellow, oily, liquid nitrosamine that decomposes when exposed to light and emits toxic fumes of nitrogen oxides when heated to decomposition. N-Nitrosopyrrolidine is used in laboratory research to induce tumors in experimental animals. This substance may be formed during cooking of foods that contain sodium nitrite as a preservative, including meat, fish and cheese. Exposure to N- Nitrosopyrrolidine irritates the skin and eyes and can damage the liver and kidneys. This substance is reasonably anticipated to be a human carcinogen. (NCI05); N-nitrosopyrrolidine is a yellow liquid found in certain food products and tobacco smoke. Probably a carcinogen.; N-Nitrosopyrrolidine is a member of pyrrolidines.
• Shelf Life: Stable at room temperature for more than 14 days in neutral or alkaline aq soln in dark; slightly less stable in acidic solution; light-sensitive, especially to UV light.; Half-lives of N-nitrosos compounds at 110 °C in phosphate buffers: N-nitrosopyrrolidine pH 2.2/150 days; pH 4.0/55 days; pH 5.5/28 days; pH 7.0/28 days; pH 8.5/11.4 days; pH11.0/1.1 days; pH12.2/1.0 day. /from table/
• Solubility: 9.99 M; Miscible with water; Soluble in org solvents and lipids
• Synonyms: N Nitrosopyrrolidine; N-Nitrosopyrrolidine
• Vapor Pressure: 0.06 mmHg; 0.06 mm Hg at 20 °C
• PubChem Compound: 13591
• Last Modified: Nov 11 2021